Cas no 2229630-18-4 (tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate
• CAS No: 2229630-18-4
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 6547772
• PubChem ID: 165679308
• Update Time: 2025-06-13

tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate
• EN300-1894291
• 2229630-18-4

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-5-7(6-15)11(4,14)8(12)13/h7-8H,5-6,14H2,1-4H3
• InChI Key： SVKOZLYCDKRAEM-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1CN(C(=O)OC(C)(C)C)C1)N)F

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate (CAS No. 2229630-18-4)

Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate, with the CAS number 2229630-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic structures, which are widely studied for their potential biological activities. The unique structural features of this molecule, particularly the presence of a tert-butyl group, a difluorinated propanoyl chain, and an amino-substituted nitrogen atom, contribute to its distinct chemical properties and make it a promising candidate for further exploration in drug discovery.

The synthesis and characterization of Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate involve meticulous attention to reaction conditions and purification techniques. The difluorinated propanoyl moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in recent years, as fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The tert-butyl group, on the other hand, serves as a steric shield, protecting the reactive sites of the molecule and influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Azetidine derivatives, in particular, have shown promise in various pharmacological contexts due to their ability to mimic natural amino acid structures while maintaining unique chemical functionalities. The amino-substituted nitrogen atom in Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding specificity. This property has been exploited in the design of enzyme inhibitors and receptor modulators.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The structural motif of azetidine has been shown to exhibit activity against a range of bacterial and fungal pathogens. The presence of both fluorine atoms and an amino group enhances its ability to interact with microbial enzymes and cell wall components, making it a valuable scaffold for antimicrobial drug design. Recent studies have demonstrated that modifications in the side chains of azetidine derivatives can significantly alter their antimicrobial spectrum and efficacy.

Another area where Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate shows promise is in the field of anticancer research. Heterocyclic compounds are well-represented in oncology drug development due to their ability to disrupt critical cellular pathways involved in cancer progression. The unique combination of structural features in this compound makes it an attractive candidate for further investigation as a potential anticancer agent. Preliminary computational studies have suggested that it may interact with key proteins involved in cell proliferation and apoptosis, offering a novel approach to cancer therapy.

The synthetic route to Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring through cycloaddition reactions, followed by functionalization with the difluorinated propanoyl group and subsequent protection with a tert-butyl ester. Advanced spectroscopic techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LCMS), and X-ray crystallography have been employed to confirm the structural integrity of the compound.

The pharmacological evaluation of Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate has revealed several interesting properties that warrant further exploration. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential therapeutic benefits in conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary toxicological studies indicate that this compound is well-tolerated at moderate doses, making it a promising candidate for clinical development.

The role of computational chemistry in understanding the behavior of complex molecules like Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interaction patterns with biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental data obtained from high-throughput screening assays, allowing researchers to design more targeted experiments.

In conclusion,Tert-butyl 3-(2-amino-1,1-difluoropropan-2-yl)azetidine-1-carboxylate (CAS No. 2229630-18-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,Tert-butyl 3-(2-amino-1,1-difluoropropan -2 - yl) azetidine - 1 - carboxy l ate is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.